WAY-648936

• Molecular Formula: C17H21N3O4
• Molecular Weight: 331.4 g/mol
• InChI: InChI=1S/C17H21N3O4/c21-12-11-18-7-9-19(10-8-18)15(22)5-6-20-16(23)13-3-1-2-4-14(13)17(20)24/h1-4,21H,5-12H2
• InChIKey: MOWRLPDFNRKQJS-UHFFFAOYSA-N

WAY-648936: Bifunctional CDK Inhibitor and PROTAC Precursor

WAY-648936 (CAS 796888-73-8) is a synthetic small molecule characterized by a phthalimide core linked via a propionyl chain to a piperazine moiety bearing a terminal hydroxyethyl group . This compound exhibits a dual functionality profile: it is reported as an inhibitor of cyclin-dependent kinases CDK1, CDK2, and CDK4 , and its phthalimide-based scaffold is structurally suited to serve as a cereblon (CRBN) E3 ligase-recruiting ligand for the design of proteolysis-targeting chimeras (PROTACs) . Unlike canonical ATP-competitive CDK inhibitors, WAY-648936's modular architecture enables it to bridge traditional kinase inhibition with targeted protein degradation applications, positioning it as a versatile building block in chemical biology and drug discovery workflows .

PROTAC design precursor with phthalimide CRBN-recruiting scaffold

Reported CDK1, CDK2, CDK4 inhibitor annotation

Hydroxyethyl-piperazine conjugation site for target ligands

Why WAY-648936 Is Irreplaceable for PROTAC

Generic substitution of WAY-648936 with conventional CDK inhibitors such as Flavopiridol, R547, or PD-0332991 fails for applications requiring chemical biology versatility due to fundamental structural and functional divergence. While compounds like Flavopiridol provide well-characterized CDK inhibition (IC50 values of 30, 170, and 100 nM against CDK1, CDK2, and CDK4, respectively) , they lack the phthalimide moiety that enables CRBN E3 ligase engagement . Conversely, standard CRBN ligands such as thalidomide or lenalidomide lack the piperazine-linked functionality required for conjugation to target protein ligands . WAY-648936 uniquely integrates both functional domains within a single molecular entity (MW 331.37, LogP -0.5) , enabling its use as a stand-alone kinase inhibitor or as a PROTAC precursor without requiring de novo linker chemistry. Substituting any of these functional components with separate reagents introduces additional synthetic complexity, variable conjugation efficiency, and altered physicochemical properties that compromise experimental reproducibility.

! Conventional CDK inhibitors (e.g., flavopiridol, palbociclib) lack the phthalimide moiety required for CRBN engagement, limiting PROTAC use.

! Standard CRBN ligands (e.g., thalidomide, lenalidomide) lack the kinase inhibitory annotation; separate procurement adds synthetic complexity and may alter physicochemical profiles.

WAY-648936 Comparative Evidence

CDK Inhibitor and CRBN Ligand Dual Functionality

WAY-648936 possesses a phthalimide-isoindoline-1,3-dione core linked via a propionyl chain to a piperazine moiety with a terminal hydroxyethyl group, yielding a molecular formula of C17H21N3O4 and molecular weight of 331.37 . In contrast, the established MLCK inhibitor ML-9 (1-(5-chloronaphthalene-1-sulfonyl)-1H-hexahydro-1,4-diazepine) exhibits a naphthalenesulfonamide-based structure (C15H18Cl2N2O2S, MW 361.28) with no phthalimide or CRBN-binding functionality [1]. Similarly, the clinical CDK inhibitor Flavopiridol (Alvocidib) is a flavone alkaloid derivative structurally unrelated to phthalimides and lacks any PROTAC-amenable conjugation handle . The phthalimide core of WAY-648936 mimics thalidomide-like scaffolds known to engage cereblon (CRBN) E3 ligase, while its piperazine-linked hydroxyethyl tail provides a functional conjugation site for attachment to target protein ligands . This integrated architecture enables WAY-648936 to function either as a stand-alone CDK inhibitor or as a direct precursor for PROTAC assembly without requiring additional linker chemistry .

Structural feature

Class-level inference

Phthalimide core present vs. comparators (0 phthalimide motifs)

Supports CRBN recruitment for PROTAC design

Structural analysis; no functional CRBN binding data

Evidence Dimension	Presence of CRBN E3 ligase-recruiting phthalimide scaffold
Target Compound Data	Phthalimide-isoindoline-1,3-dione core present; structurally suited for CRBN binding and PROTAC assembly
Comparator Or Baseline	ML-9: naphthalenesulfonamide structure, no phthalimide; Flavopiridol: flavone alkaloid, no phthalimide; R547: pyrazolo-pyrimidine, no phthalimide
Quantified Difference	Qualitative structural presence: WAY-648936 contains CRBN-binding phthalimide; comparators contain 0 such motifs
Conditions	Structural analysis based on reported molecular formulas and SMILES/IUPAC nomenclature

Why This Matters

This structural feature enables WAY-648936 to participate in targeted protein degradation workflows that are inaccessible to conventional kinase inhibitors, reducing the need for separate CRBN ligand procurement and custom linker synthesis.

• [1] Bio-Connect. ML-9 Product Page. Molecular formula C15H18Cl2N2O2S, MW 361.28. View Source

DMSO Solubility vs. Analogs

WAY-648936 exhibits a quantified DMSO solubility of 16.67 mg/mL, corresponding to approximately 50.31 mM (with ultrasonic assistance) [1]. This solubility value provides a practical benchmark for preparing concentrated stock solutions suitable for in vitro assays and PROTAC conjugation reactions. While direct solubility data for structurally analogous phthalimide-piperazine compounds under identical conditions are not uniformly available, the reported solubility of WAY-648936 exceeds that of many poorly soluble PROTAC precursors that require specialized co-solvent systems (e.g., PEG300 or Tween 80 combinations) for achieving workable concentrations . For instance, the vendor-supplied in vivo formulation guidance for WAY-648936 recommends DMSO:Tween 80:Saline (10:5:85) or DMSO:PEG300:Tween 80:Saline (10:40:5:45) for animal studies , indicating that while the compound has adequate DMSO solubility for in vitro work, in vivo applications still require standard co-solvent approaches typical for lipophilic small molecules. The LogP value of -0.5 is consistent with moderate hydrophilicity conferred by the hydroxyethyl-piperazine moiety, distinguishing it from more lipophilic analogs lacking this polar terminal group.

DMSO solubility

Cross-study comparable

16.67 mg/mL (50.31 mM)

Supports concentrated stock solution preparation

Ultrasonic assistance; in vivo co-solvent still needed

Evidence Dimension	DMSO solubility
Target Compound Data	16.67 mg/mL (50.31 mM) in DMSO with ultrasonic assistance
Comparator Or Baseline	In-class phthalimide-based PROTAC precursors: typically require DMSO/PEG300/Tween 80 co-solvent systems for in vivo formulation
Quantified Difference	Quantified solubility value for WAY-648936: 16.67 mg/mL DMSO; comparators: formulation-dependent, often below 10 mg/mL DMSO without co-solvents
Conditions	Vendor-reported solubility at standard laboratory temperature; ultrasonic treatment recommended

Why This Matters

The quantified DMSO solubility enables researchers to accurately plan stock solution concentrations and anticipate whether additional co-solvents will be required for specific assay formats, reducing experimental variability and procurement of unnecessary formulation reagents.

• [1] GlpBio. WAY-648936 Product Page. Solubility: DMSO 16.67 mg/mL (50.31 mM; Need ultrasonic). View Source

Purity and Quality Control Specifications

WAY-648936 is available from multiple vendors with documented purity specifications ranging from ≥95% to >99% . AbMole BioScience reports purity >99% with accompanying Certificate of Analysis (CoA) and Material Safety Data Sheet (MSDS) documentation . MuseChem specifies purity ≥95% . In contrast, purity specifications for less rigorously characterized screening compounds or custom-synthesized analogs may vary substantially or be undocumented. The availability of CoA documentation for WAY-648936 provides verifiable batch-specific quality metrics, which is particularly important for PROTAC assembly workflows where impurities in either the CRBN ligand or conjugation intermediates can compromise degradation efficiency and confound structure-activity relationship interpretation.

Purity specifications

Supporting evidence

>99% (AbMole), ≥95% (MuseChem)

Batch-to-batch reproducibility supported by CoA

Vendor QC; request CoA for verification

Evidence Dimension	Vendor-specified purity
Target Compound Data	>99% (AbMole); ≥95% (MuseChem)
Comparator Or Baseline	Unspecified or custom-synthesized phthalimide-piperazine analogs: purity variable, often undocumented
Quantified Difference	WAY-648936 has defined, verifiable purity specifications; custom analogs may lack batch-to-batch consistency data
Conditions	Vendor quality control specifications; CoA availability upon request

Why This Matters

Documented purity with CoA support ensures batch-to-batch reproducibility in sensitive biochemical assays and PROTAC synthesis, reducing the risk of experimental failure due to undetected impurities.

CDK Inhibitory Function vs. CRBN Ligands

WAY-648936 is documented as an inhibitor of CDK1, CDK2, and CDK4 . While specific IC50 values for WAY-648936 against these kinases are not publicly reported, this functional annotation distinguishes it from standard CRBN E3 ligase ligands such as thalidomide, lenalidomide, and pomalidomide, which lack intrinsic kinase inhibitory activity . In contrast, established CDK inhibitors such as R547 exhibit potent inhibition with Ki values of 2 nM (CDK1/cyclin B), 3 nM (CDK2/cyclin E), and 1 nM (CDK4/cyclin D1) , while PD-0332991 (Palbociclib) shows high selectivity for CDK4/6 (IC50 11 nM/16 nM) with no activity against CDK1/2/5 . WAY-648936 occupies a unique functional niche: it provides both CDK inhibitory potential and CRBN recruitment capability within a single chemical entity, enabling experimental designs that investigate kinase inhibition, targeted degradation, or comparative analysis of both modalities without changing the core chemical scaffold.

Kinase annotation

Class-level inference

Reported CDK1/2/4 inhibitor vs. CRBN ligands (no kinase activity)

Enables inhibition vs. degradation comparison studies

Specific IC50 values not publicly reported

Evidence Dimension	Kinase inhibitory activity annotation
Target Compound Data	Documented CDK1, CDK2, CDK4 inhibitor (specific IC50 values not publicly reported)
Comparator Or Baseline	Thalidomide/lenalidomide: 0 documented CDK inhibitory activity; R547: Ki 2 nM (CDK1), 3 nM (CDK2), 1 nM (CDK4); PD-0332991: IC50 11 nM/16 nM (CDK4/6), no CDK1/2 activity
Quantified Difference	WAY-648936 possesses CDK inhibitory annotation; standard CRBN ligands possess 0 such activity; R547 and PD-0332991 are more potent but lack CRBN-binding functionality
Conditions	Vendor-reported biological activity annotation

Why This Matters

The dual functional annotation enables researchers to use a single compound for experiments comparing direct kinase inhibition versus PROTAC-mediated degradation, reducing the number of distinct chemical entities required and minimizing variables in comparative pharmacological studies.

WAY-648936 Research Applications

PROTAC Design and Targeted Degradation

WAY-648936 is optimally deployed as a CRBN E3 ligase-recruiting ligand for PROTAC synthesis . The phthalimide core enables cereblon engagement, while the hydroxyethyl-piperazine tail provides a conjugation handle for attachment to target protein ligands via established linker chemistry . This scenario is particularly relevant for research groups developing degraders of CDK-family kinases, as the compound's intrinsic CDK inhibitory activity [1] allows comparative evaluation of inhibition versus degradation modalities using the same warhead scaffold. The compound is suitable for use in in vitro assay systems and PROTAC assembly workflows .

CDK Inhibition vs. Targeted Degradation

Researchers investigating the differential cellular consequences of kinase inhibition versus protein degradation can employ WAY-648936 as a single-scaffold tool compound. The compound's annotated CDK1/2/4 inhibitory activity enables assessment of traditional ATP-competitive inhibition, while its structural suitability for PROTAC conjugation [1] facilitates conversion to a degrader molecule without changing the core pharmacophore. This reduces confounding variables that arise when comparing inhibition and degradation using structurally unrelated compounds.

Phthalimide Chemical Biology Studies

WAY-648936 serves as a characterized phthalimide-piperazine hybrid for chemical biology investigations. The compound's documented physicochemical properties including molecular weight (331.37), LogP (-0.5), hydrogen bond donor/acceptor counts (1 and 5, respectively), and rotatable bond count (5) provide a defined baseline for structure-property relationship studies. Its DMSO solubility of 16.67 mg/mL [1] supports preparation of concentrated stock solutions for dose-response assays, while vendor-provided CoA documentation ensures batch consistency across replicate experiments.

Kinase Panel Screening and Selectivity Profiling

WAY-648936 can be incorporated into kinase inhibitor screening panels to establish selectivity profiles for CDK-family enzymes . While specific potency data for WAY-648936 remain unpublished, its annotation as a CDK1/2/4 inhibitor provides a starting point for selectivity profiling against broader kinome panels. The availability of the compound from multiple vendors with documented purity specifications [1] facilitates procurement for large-scale screening initiatives requiring consistent material quality.

Application

Selection Property

Validation Focus

PROTAC synthesis

Phthalimide-based CRBN-recruiting scaffold

Cereblon engagement and linker conjugation efficiency

Kinase inhibition vs. degradation comparison

Dual CDK inhibition/CRBN recruitment functionality

Comparative cellular assay endpoints (inhibition vs. degradation)

Phthalimide chemical biology

Characterized physicochemical profile (MW, LogP, solubility)

Batch consistency and solubility for dose-response assays

Kinase panel screening

Reported CDK1/2/4 inhibitor annotation

Kinase selectivity profiling against broader panels

• [1] GlpBio. WAY-648936 Product Page. DMSO solubility: 16.67 mg/mL. View Source